Cas no 916814-07-8 (BENZENE, 1-BROMO-4-ETHENYL-2-FLUORO-)

• Product Name: BENZENE, 1-BROMO-4-ETHENYL-2-FLUORO-
• CAS No: 916814-07-8
• MF: C₈H₆BrF
• MW: 201.035645008087
• MDL: MFCD24108136
• CID: 3368312
• PubChem ID: 67057696
• Update Time: 2025-04-21

BENZENE, 1-BROMO-4-ETHENYL-2-FLUORO- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-BROMO-4-ETHENYL-2-FLUORO-
• JMRVXFZYXPTEOY-UHFFFAOYSA-N
• AKOS020019888
• MFCD24108136
• CS-0457947
• A1-31601
• SCHEMBL1506429
• 1-Bromo-2-fluoro-4-vinylbenzene
• 1-bromo-4-ethenyl-2-fluorobenzene
• 916814-07-8
• 1-Bromo-2-fluoro-4-vinyl-benzene
• 4-Bromo-3-fluorostyrene
• EN300-705446

• MDL： MFCD24108136
• Inchi： 1S/C8H6BrF/c1-2-6-3-4-7(9)8(10)5-6/h2-5H,1H2
• InChI Key： JMRVXFZYXPTEOY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=C)=CC=1F

Computed Properties

• Exact Mass: 199.96369Da
• Monoisotopic Mass: 199.96369Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų